Cas no 113579-07-0 (24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9b,13a,20a,21b)- (9CI))

24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9b,13a,20a,21b)- (9CI) structure

113579-07-0 structure

Product Name:24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9b,13a,20a,21b)- (9CI)

CAS No:113579-07-0

Molecular Formula:C₃₀H₃₈O₅

Molecular Weight:478.61972

CID:177024

PubChem ID:188774

24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9b,13a,20a,21b)- (9CI) Properties

Names and Identifiers

- 24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9b,13a,20a,21b)- (9CI)
- 24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9b,13a,
- methyl 3,10-dihydroxy-2,4a,6,9,12b,14a-hexamethyl-11-oxo-1,2,3,4,4a,5,11,12b,13,14,14a,14b-dodecahydropicene-2-carboxylate
- 113579-07-0
- 24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oic acid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9beta,13alpha,20alpha,21beta)-
- DTXSID30921118
- Netzahualcoyonol
- AKOS040746154
- D:A-Friedo-24,26-dinoroleana-1(10),3,5,7,14-pentaen-29-oic acid, 3,21-dihydroxy-15-methyl-2-oxo-, methyl ester, (20alpha,21beta)-
- +Expand
- InChIKey： AKILTDMBUDIAST-UHFFFAOYSA-N
- Inchi： InChI=1S/C30H38O5/c1-16-13-27(3)15-23(32)30(6,26(34)35-7)14-22(27)29(5)11-10-28(4)19(24(16)29)9-8-18-17(2)25(33)21(31)12-20(18)28/h8-9,12,22-23,32-33H,10-11,13-15H2,1-7H3
- SMILES： COC(C1(C(O)CC2(C)C(C3(CCC4(C5=CC(=O)C(O)=C(C)C5=CC=C4C3=C(C2)C)C)C)C1)C)=O

Computed Properties

Exact Mass: 478.27204
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 478.272
Heavy Atom Count: 35
Complexity: 1210
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Topological Polar Surface Area: 83.8Å²

Experimental Properties

PSA: 83.83
Refractive Index: 1.605
Boiling Point: 668.5°Cat760mmHg
Flash Point: 218.2°C
Density: 1.23

24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9b,13a,20a,21b)- (9CI) Related Literature

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Jeremy F. Schultz,Bing Yang,Nan Jiang Nanoscale, 2020,12, 2726-2731
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4. Gold(i)-doped films: new routes for efficient room temperature phosphorescent materials†

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Green Chem., 2020,22, 4377-4377
6. A cobalt phosphide catalyst for the hydrogenation of nitriles†

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8. A simple model to understand the effect of membrane shear elasticity and stress-free shape on the motion of red blood cells in shear flow

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9. Oligosaccharide synthesis on soluble high-molecular weight pHEMA using a photo-cleavable linker†

Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
10. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515

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113579-07-0 (24,25,26,27-Tetranoroleana-1(10),3,5,7,14-pentaen-29-oicacid, 3,21-dihydroxy-9,13,15-trimethyl-2-oxo-, methyl ester, (9b,13a,20a,21b)- (9CI)) Related Products

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